Cas no 71160-13-9 (dimethyl 4-[(E)-2-furan-2-ylethenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate)

• Product Name: dimethyl 4-[(E)-2-furan-2-ylethenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 71160-13-9
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 1748834
• PubChem ID: 6447103
• Update Time: 2025-04-21

dimethyl 4-[(E)-2-furan-2-ylethenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 4-[(E)-2-furan-2-ylethenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• dimethyl 4-[(E)-2-(furan-2-yl)ethenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 71160-13-9
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-(2-furanyl)ethenyl)-, dimethyl ester
• BRN 1153801

• Inchi： 1S/C17H19NO5/c1-10-14(16(19)21-3)13(8-7-12-6-5-9-23-12)15(11(2)18-10)17(20)22-4/h5-9,13,18H,1-4H3/b8-7+
• InChI Key： ABUGGFSWAQAXLV-BQYQJAHWSA-N
• SMILES： O(C)C(C1=C(C)NC(C)=C(C(=O)OC)C1/C=C/C1=CC=CO1)=O

Computed Properties

• Exact Mass: 317.12637
• Monoisotopic Mass: 317.126323
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.233
• Boiling Point: 433.1°C at 760 mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.587
• PSA: 77.77